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Compound of Interest

Compound Name: Boc-Asp(OtBu)-OH

Cat. No.: B558377

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for N-a-tert-
Butoxycarbonyl-L-aspartic acid y-tert-butyl ester (Boc-Asp(OtBu)-OH), a key reagent in
peptide synthesis. The following sections detail its physical and chemical properties, known
hazards, handling procedures, and emergency protocols to ensure its safe use in a laboratory
setting.

Chemical Identification and Physical Properties

Boc-Asp(OtBu)-OH is a protected amino acid derivative commonly used in solid-phase and
solution-phase peptide synthesis. Its protecting groups, Boc and tert-butyl ester, are labile to
acidic conditions, allowing for selective deprotection during peptide elongation.
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Property Value

CAS Number 1676-90-0[1][2][3]

Molecular Formula C13H23NO6[1]

Molecular Weight 289.32 g/mol

Appearance White to off-white powder

Melting Point 64-67 °C

Solubility Soluble in methanol and dimethyl sulfoxide
Storage Temperature 2-8°C

Hazard Identification and GHS Classification

Boc-Asp(OtBu)-OH is classified as an irritant. The following table summarizes its GHS
classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

GHS Pictogram:

lwialt text

Signal Word: Warning

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological and Ecological Information

Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No data available
Carcinogenicity No data available
Mutagenicity No data available
Teratogenicity No data available
Aquatic Toxicity No data available
Persistence and Degradability No data available
Bioaccumulative Potential No data available

Note: The absence of data does not imply that the substance is not hazardous. Standard
precautions for handling laboratory chemicals should be observed.

Experimental Protocols
Handling and Storage

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid
generating dust. Wear appropriate personal protective equipment (PPE), including safety
glasses, a lab coat, and chemical-resistant gloves.

o Storage: Store in a tightly sealed container in a cool, dry place at 2-8°C.

Spill Cleanup Protocol for Powdered Boc-Asp(OtBu)-OH

This protocol outlines the procedure for managing a minor spill of powdered Boc-Asp(OtBu)-
OH in a laboratory setting.

Materials:
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o Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves, and a dust
mask (N95 or equivalent).

o Spill Kit: Absorbent pads, inert absorbent material (e.g., vermiculite or sand), a scoop or
brush and dustpan, sealable plastic bags for waste disposal, and hazardous waste labels.

Procedure:

o Evacuate and Secure the Area: Alert personnel in the immediate vicinity of the spill. Restrict
access to the area.

o Don Appropriate PPE: Before approaching the spill, ensure all necessary PPE is worn.

o Contain the Spill: If the powder is spreading, carefully cover it with a plastic sheet or
absorbent pads to minimize dust generation.

e Clean Up the Spill:

o Gently sweep or scoop the spilled powder into a designated, labeled hazardous waste
container. Avoid creating airborne dust.

o For residual powder, use a damp cloth or absorbent pad to wipe the area. Do not use dry
sweeping methods that can disperse the dust.

o Decontaminate the Area: Wipe the spill area with a suitable laboratory detergent and then
with water.

o Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed
in a sealed, labeled hazardous waste bag for proper disposal according to institutional and
local regulations.

e Wash Hands: Thoroughly wash hands with soap and water after completing the cleanup.

Visualizations
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Caption: Workflow for cleaning up a powdered chemical spill.
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Caption: Logical flow of key safety information for Boc-Asp(OtBu)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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